Cas no 125564-46-7 (Benzoyl chloride,4-acetyl-3-methyl-)

Benzoyl chloride,4-acetyl-3-methyl- structure
125564-46-7 structure
Product Name:Benzoyl chloride,4-acetyl-3-methyl-
CAS No:125564-46-7
MF:C10H9ClO2
MW:196.630262136459
CID:103529
PubChem ID:45081739
Update Time:2025-04-18

Benzoyl chloride,4-acetyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,4-acetyl-3-methyl-
    • 4-acetyl-3-methylbenzoyl chloride
    • Benzoyl chloride, 4-acetyl-3-methyl- (9CI)
    • SCHEMBL21985528
    • DTXSID10664819
    • 125564-46-7
    • Inchi: 1S/C10H9ClO2/c1-6-5-8(10(11)13)3-4-9(6)7(2)12/h3-5H,1-2H3
    • InChI Key: HQVPQJPBLSUBDZ-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(C(C)=O)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 196.02917
  • Monoisotopic Mass: 196.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 34.14
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